Cas no 163271-99-6 (Propanedioic acid, (1-methoxy-2-propenyl)methyl-, diethyl ester)

• Product name: Propanedioic acid, (1-methoxy-2-propenyl)methyl-, diethyl ester
• CAS No: 163271-99-6
• MF: C₁₂H₂₀O₅
• MW: 244.284
• CID: 2780775
• PubChem ID: 11064627

Propanedioic acid, (1-methoxy-2-propenyl)methyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• DTXCID50404756
• Propanedioic acid, (1-methoxy-2-propenyl)methyl-, diethyl ester
• DTXSID60453937
• 163271-99-6

• Inchi： InChI=1S/C12H20O5/c1-6-9(15-5)12(4,10(13)16-7-2)11(14)17-8-3/h6,9H,1,7-8H2,2-5H3
• InChI Key： PIADVPBBZAOCJC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 244.13107373Da
• Monoisotopic Mass: 244.13107373Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.8Ų